Cas no 339008-53-6 (3-Chloro-6-[(2-chlorophenyl)methyl]pyridazine)

• Product Name: 3-Chloro-6-[(2-chlorophenyl)methyl]pyridazine
• CAS No: 339008-53-6
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 5715061
• PubChem ID: 6404591
• Update Time: 2023-10-15

3-Chloro-6-[(2-chlorophenyl)methyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7E-050
• AKOS005098400
• 339008-53-6
• 3-chloro-6-[(2-chlorophenyl)methyl]pyridazine
• 3-chloro-6-(2-chlorobenzyl)pyridazine
• Pyridazine, 3-chloro-6-[(2-chlorophenyl)methyl]-
• 3-Chloro-6-[(2-chlorophenyl)methyl]pyridazine

• Inchi： 1S/C11H8Cl2N2/c12-10-4-2-1-3-8(10)7-9-5-6-11(13)15-14-9/h1-6H,7H2
• InChI Key： ZYFQNPOOTLRDPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 238.0064537g/mol
• Monoisotopic Mass: 238.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±32.0 °C(Predicted)
• pka: 0.76±0.10(Predicted)